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Compound of Interest

Compound Name: 3-Ethylhexan-2-one

Cat. No.: B13584170

Technical Guide: 3-Ethylhexan-2-one

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the chemical properties of 3-Ethylhexan-2-
one, including its molecular formula and weight.

Chemical Identity and Properties

3-Ethylhexan-2-one is an organic compound classified as a ketone. Its fundamental chemical
properties are summarized below.

Molecular Formula: CsH16O[1][2][3][4]
Molecular Weight: 128.21 g/mol [2][3][4] (also cited as 128.2120)[1]

The following table provides a summary of key quantitative data and identifiers for 3-
Ethylhexan-2-one.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b13584170?utm_src=pdf-interest
https://www.benchchem.com/product/b13584170?utm_src=pdf-body
https://www.benchchem.com/product/b13584170?utm_src=pdf-body
https://www.benchchem.com/product/b13584170?utm_src=pdf-body
https://webbook.nist.gov/cgi/formula?ID=C6137059
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-3-ethylhexan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylhexan-2-one
https://m.chemicalbook.com/ProductChemicalPropertiesCB23067046_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-3-ethylhexan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylhexan-2-one
https://m.chemicalbook.com/ProductChemicalPropertiesCB23067046_EN.htm
https://webbook.nist.gov/cgi/formula?ID=C6137059
https://www.benchchem.com/product/b13584170?utm_src=pdf-body
https://www.benchchem.com/product/b13584170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13584170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

PubChem, NIST,

Molecular Formula CsH160 ]
ChemicalBook[1][2][3][4]
] PubChem, ChemicalBook[2][3]
Molecular Weight 128.21 g/mol )
Exact Mass 128.120115130 Da PubChem[2][3]
CAS Registry Number 6137-05-9 NIST, ChemicalBook[1][4]
IUPAC Name 3-ethylhexan-2-one PubChem|[3]
SMILES CCCC(CC)C(=0)C PubChem][3]
NSYLUOVMDCLUAK-
InChlKey NIST, PubChem[1][3]
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Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 3-Ethylhexan-2-
one would typically involve standard organic chemistry techniques.

Synthesis: A common method for the synthesis of ketones like 3-Ethylhexan-2-one is the
oxidation of the corresponding secondary alcohol (3-ethylhexan-2-ol). Another approach could
be the acylation of an appropriate organometallic reagent.

Purification: Purification of the crude product is generally achieved through distillation, owing to
its liquid state at room temperature. The purity of the final product can be assessed using
techniques such as Gas Chromatography (GC).

Structural Analysis:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy
would be used to confirm the carbon-hydrogen framework of the molecule.

e Infrared (IR) Spectroscopy: The presence of a strong absorption band around 1715 cm~1
would indicate the carbonyl (C=0) group characteristic of a ketone.
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e Mass Spectrometry (MS): This technique would be used to determine the molecular weight
and fragmentation pattern, further confirming the structure.

Logical Workflow for Compound Analysis

The following diagram illustrates a typical workflow for the characterization and analysis of a
chemical compound such as 3-Ethylhexan-2-one in a research setting.
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Workflow for the analysis of 3-Ethylhexan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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